Cas no 297150-86-8 (Acetamide,2-amino-N-1H-benzimidazol-2-yl-)

• Product Name: Acetamide,2-amino-N-1H-benzimidazol-2-yl-
• CAS No: 297150-86-8
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 249228
• PubChem ID: 10397641
• Update Time: 2025-04-19

Acetamide,2-amino-N-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-amino-N-1H-benzimidazol-2-yl-
• Acetamide, 2-amino-N-1H-benzimidazol-2-yl- (9CI)
• AKOS011337864
• 297150-86-8
• N-(1H-Benzimidazole-2-yl)-2-aminoacetamide
• 2-amino-N-(1H-benzo[d]imidazol-2-yl)acetamide
• SCHEMBL8540574
• ACETAMIDE,2-AMINO-N-1H-BENZO[D]IMIDAZOL-2-YL-

• Inchi： 1S/C9H10N4O/c10-5-8(14)13-9-11-6-3-1-2-4-7(6)12-9/h1-4H,5,10H2,(H2,11,12,13,14)
• InChI Key： JMRPGUNYXRIELP-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.8Ų